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Sodium chromate Sodium chromate Sodium chromate appears as a yellow crystalline solid. Used to make pigments for paints and inks, other chemicals, and as a wood preservative.
Sodium chromate is an inorganic sodium salt consisting of sodium and chromate ions in a 2:1 ratio. It has a role as a carcinogenic agent, an oxidising agent, a poison and a diagnostic agent. It contains a chromate(2-).
Brand Name: Vulcanchem
CAS No.: 12680-48-7
VCID: VC20947434
InChI: InChI=1S/Cr.2Na.4O/q;2*+1;;;2*-1
SMILES: [O-][Cr](=O)(=O)[O-].[Na+].[Na+]
Molecular Formula: Na2CrO4
CrNa2O4
Molecular Weight: 161.97 g/mol

Sodium chromate

CAS No.: 12680-48-7

Cat. No.: VC20947434

Molecular Formula: Na2CrO4
CrNa2O4

Molecular Weight: 161.97 g/mol

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Sodium chromate - 12680-48-7

Specification

Description Sodium chromate appears as a yellow crystalline solid. Used to make pigments for paints and inks, other chemicals, and as a wood preservative.
Sodium chromate is an inorganic sodium salt consisting of sodium and chromate ions in a 2:1 ratio. It has a role as a carcinogenic agent, an oxidising agent, a poison and a diagnostic agent. It contains a chromate(2-).
CAS No. 12680-48-7
Molecular Formula Na2CrO4
CrNa2O4
Molecular Weight 161.97 g/mol
IUPAC Name disodium;dioxido(dioxo)chromium
Standard InChI InChI=1S/Cr.2Na.4O/q;2*+1;;;2*-1
Standard InChI Key PXLIDIMHPNPGMH-UHFFFAOYSA-N
SMILES [O-][Cr](=O)(=O)[O-].[Na+].[Na+]
Canonical SMILES [O-][Cr](=O)(=O)[O-].[Na+].[Na+]
Colorform Yellow orthorhombic crystals
Melting Point 794 °C
762 °C

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